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Compound of Interest

Compound Name: 3,5-Diethoxyaniline
Cat. No.: B12112196
Get Quote

Executive Summary

3,5-Diethoxyaniline (CAS 77412-70-5) is a disubstituted aniline derivative characterized by
two ethoxy groups at the meta positions relative to the amino group. This specific substitution
pattern renders the molecule electron-rich, enhancing its nucleophilicity and making it a
valuable scaffold in the synthesis of pharmaceuticals, particularly kinase inhibitors (e.g.,
FGFR4 inhibitors). Unlike its more common analog, 3,5-dimethoxyaniline, the diethoxy variant
offers distinct lipophilicity and steric profiles, influencing the pharmacokinetic properties of
downstream drug candidates.

Molecular Identity & Structural Architecture
The core structure consists of a benzene ring substituted with an amino group (
) at position 1 and two ethoxy groups (

) at positions 3 and 5. The symmetry of the molecule (

point group roughly, assuming planar conformation) simplifies its NMR spectral signature.
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ble 1: Chemical Identificati

Parameter

Technical Specification

Chemical Name

3,5-Diethoxyaniline

CAS Registry Number 77412-70-5

Molecular Formula

Molecular Weight 181.23 g/mol

SMILES CCOclcc(N)ce(OCC)cl
(Analogous to Dimethoxy)

InChl Key WNRGWPVJGDABME-UHFFFAOYSA-N
(modified for Et)

Appearance Off-white to brownish crystalline solid

Structural Visualization

The following diagram illustrates the connectivity and the electron-donating nature of the

ethoxy substituents.
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Ethoxy Group
(-OCH2CH3)
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Fig 1. Connectivity Map of 3,5-Diethoxyaniline

Click to download full resolution via product page

Physicochemical Properties[3][4][5][6][7][8]

The replacement of methoxy groups (in 3,5-dimethoxyaniline) with ethoxy groups increases the
lipophilicity (LogP) and slightly alters the crystal packing, resulting in a higher melting point.

Table 2: Physical & Chemical Constants
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Property Value Source/Note

Distinct from dimethoxy analog

Melting Point 62 — 65 °C
(54-57°C) [1][2]

o . . Decomposes prior to boiling at
Boiling Point > 300 °C (Predicted)
atm pressure

- Soluble in DMSO, Ethanol, ) - )
Solubility ] Lipophilic character dominates
DCM:; Insoluble in Water

Electron donation stabilizes
pKa (Conjugate Acid) ~4.0 — 4.5 (Predicted) cation, but inductive
withdrawal of O is relevant

-Donating, Activates ring towards

Electronic Effect N o
electrophilic substitution

-Donating

Synthesis & Manufacturing Pathways

The synthesis of 3,5-diethoxyaniline is typically achieved via the reduction of its nitro-
precursor. The direct alkylation of 3,5-dihydroxyaniline is less favored due to potential N-

alkylation side reactions.

Validated Synthetic Route

o Precursor Preparation: Alkylation of 5-nitroresorcinol (1,3-dihydroxy-5-nitrobenzene) using
ethyl bromide or ethyl iodide in the presence of a base (e.g.,

) to yield 1,3-diethoxy-5-nitrobenzene.

e Reduction: Catalytic hydrogenation (

) or chemical reduction (Fe/HCI) of the nitro group to the amine.

Process Flow Diagram
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5-Nitroresorcinol

(Starting Material)

Alkylation
(Et-Br, K2CO3, DMF, 60°C)

1,3-Diethoxy-5-nitrobenzene

(Intermediate)

Reduction
(H2, Pd/C or Fe/HCI)

3,5-Diethoxyaniline

(Final Product)
Fig 2. Standard Synthetic Route for 3,5-Diethoxyaniline

Click to download full resolution via product page

Analytical Characterization
To validate the identity of 3,5-diethoxyaniline, the following spectral signals are diagnostic.
« NMR (400 MHz,
or
):
o 1.35 ppm (t, 6H): Methyl protons of the two ethoxy groups (
).

o 3.98 ppm (q, 4H): Methylene protons of the ethoxy groups (
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).
o 3.60 ppm (br s, 2H): Amine protons (

), exchangeable with

o 5.90 — 6.00 ppm (m, 3H): Aromatic protons. The proton at position 4 is chemically distinct
(triplet-like) from protons at 2 and 6 (doublet-like), but often they appear as a multiplet due
to similar shielding.

e Mass Spectrometry (ESI+):

o [M+H]+: Calculated m/z = 182.24.

Applications in Drug Development

3,5-Diethoxyaniline serves as a specialized "warhead" or scaffold modulator in medicinal
chemistry.

» Kinase Inhibition: It is used in the synthesis of FGFR4 (Fibroblast Growth Factor Receptor 4)
inhibitors. The ethoxy groups provide bulk that can fill hydrophobic pockets in the ATP-
binding site of the kinase, potentially improving selectivity over other FGFR isoforms [3].

o Liquid Crystals: The rod-like geometry and alkoxy tails make it a suitable precursor for
mesogenic compounds in materials science.

Safety & Handling (SDS Summary)

While specific toxicological data for the diethoxy variant is less abundant than the dimethoxy
analog, standard safety protocols for anilines apply.

» Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.

e Handling: Wear nitrile gloves and safety glasses. Use in a fume hood to avoid inhalation of
dust/vapors.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Anilines are prone to
oxidation (darkening) upon exposure to air and light.
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Analysis and Physicochemical Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
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diethoxyaniline-structural-analysis-and-physicochemical-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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